1-({3-[4-(4-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)cyclohexanol

• IUPAC Name: [3-[4-(4-fluorophenyl)piperazin-1-yl]piperidin-1-yl]-(1-hydroxycyclohexyl)methanone
• InChI: InChI=1S/C22H32FN3O2/c23-18-6-8-19(9-7-18)24-13-15-25(16-14-24)20-5-4-12-26(17-20)21(27)22(28)10-2-1-3-11-22/h6-9,20,28H,1-5,10-17H2
• InChI Key: FTFWJQOTROBPSV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)N2CCCC(C2)N3CCN(CC3)C4=CC=C(C=C4)F)O
• Molecular Formula: C22H32FN3O2
• Molecular Weight: 389.5 g/mol

Description

1-({3-[4-(4-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)cyclohexanol is a chemical compound that belongs to the class of drugs known as antipsychotics. It is used to treat schizophrenia and other psychiatric disorders. The chemical compound has been the subject of several scientific studies, which have examined its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 1-({3-[4-(4-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)cyclohexanol involves its binding to dopamine and serotonin receptors in the brain. This binding results in the inhibition of dopamine and serotonin release, which helps to reduce the symptoms of schizophrenia and other psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-({3-[4-(4-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)cyclohexanol include the reduction of positive symptoms such as hallucinations and delusions, as well as negative symptoms such as apathy and social withdrawal. The chemical compound also has sedative effects, which can help to improve sleep in patients with psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-({3-[4-(4-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)cyclohexanol in lab experiments is its potency as an antipsychotic. This makes it an effective tool for studying the effects of antipsychotic drugs on the central nervous system. However, one of the limitations of using the chemical compound in lab experiments is its potential for causing side effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of 1-({3-[4-(4-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)cyclohexanol. These include the development of more potent and selective antipsychotic drugs, the investigation of the long-term effects of the chemical compound on the central nervous system, and the exploration of its potential for treating other psychiatric disorders. Additionally, further research is needed to better understand the mechanism of action of the chemical compound and its effects on neurotransmitter systems in the brain.
Conclusion:
In conclusion, 1-({3-[4-(4-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)cyclohexanol is a chemical compound that has been extensively studied for its antipsychotic properties. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of the chemical compound have been discussed in this paper. Further research is needed to fully understand the potential of the chemical compound for treating psychiatric disorders and its effects on the central nervous system.

Synthesis Methods

The synthesis method of 1-({3-[4-(4-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)cyclohexanol involves the reaction of 4-fluorobenzonitrile with piperazine in the presence of a suitable base, followed by the reaction of the resulting compound with 1-benzyl-4-piperidone. The resulting compound is then subjected to a series of chemical reactions to produce the final product.

Scientific Research Applications

1-({3-[4-(4-fluorophenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)cyclohexanol has been widely used in scientific research to study its effects on the central nervous system. Studies have shown that the chemical compound has potent antipsychotic properties, which make it an effective treatment for schizophrenia and other psychiatric disorders.